![molecular formula C7H7Cl3N2O B2771755 1,1,1-Trichloro-3-pyrazin-2-ylpropan-2-ol CAS No. 62124-85-0](/img/structure/B2771755.png)
1,1,1-Trichloro-3-pyrazin-2-ylpropan-2-ol
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Overview
Description
1,1,1-Trichloro-3-pyrazin-2-ylpropan-2-ol is a chemical compound with the molecular formula C7H7Cl3N2O and a molecular weight of 241.50 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrazine ring attached to a trichloropropanol group . The exact structure can be represented by the SMILES string: C1=CN=C(C=N1)CC(C(Cl)(Cl)Cl)O .Scientific Research Applications
Synthesis and Material Science
Chemical Synthesis : A notable aspect of the research involves synthesizing novel compounds for various applications. For instance, Martins et al. (2003) describe the synthesis of trichloroacetylacetate derivatives, showcasing methodologies potentially applicable to the synthesis and functionalization of compounds like "1,1,1-Trichloro-3-pyrazin-2-ylpropan-2-ol" Martins et al., 2003.
Spectroscopic Properties : Research on the spectroscopic properties of compounds, such as the work by Gabbutt et al. (2010) on the photochromism of naphthopyrans, provides insights into the physical and chemical properties of pyrazinyl derivatives. These studies are crucial for understanding the applications of these compounds in materials science Gabbutt et al., 2010.
Application in Heterocyclic Chemistry
- Heterocyclic Synthesis : The formation of azoles, as explored by Martins et al. (2003) through the synthesis of pyrazoles and isoxazoles, underscores the role of trichloro derivatives in the regiospecific preparation of heterocyclic compounds. This research underscores the importance of such chemical reactions in developing new pharmaceuticals and materials Martins et al., 2003.
Advanced Material Applications
- Photochromic Materials : Studies by Gabbutt et al. (2010) on photochromic naphthopyrans reveal how modifications at the molecular level can affect the light-induced color change properties of materials. Such research is vital for developing smart materials and sensors that respond to environmental changes Gabbutt et al., 2010.
Future Directions
Properties
IUPAC Name |
1,1,1-trichloro-3-pyrazin-2-ylpropan-2-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Cl3N2O/c8-7(9,10)6(13)3-5-4-11-1-2-12-5/h1-2,4,6,13H,3H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMPLSQQLBNJRAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=N1)CC(C(Cl)(Cl)Cl)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Cl3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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